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Compound of Interest

Compound Name: BCN-OH
CAS No.: 1263291-41-3
Cat. No.: B6226234
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans for handling BCN-OH ((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-
ylmethanol). Adherence to these guidelines is critical for minimizing risks and ensuring a safe
research environment.

Hazard Identification and Classification

BCN-OH is classified under the Globally Harmonized System (GHS) with the following hazards.
[1]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation irritation

Specific target organ toxicity, ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning[1]
Pictograms:

walt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling BCN-OH to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or a face shield.

Approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU) to
protect against splashes and
dust.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

To prevent skin contact and

irritation.[2]

Lab coat.

To protect personal clothing

and skin from contamination.

Respiratory Protection

Use a NIOSH-approved
respirator or equivalent if
ventilation is inadequate or for

handling large quantities.

To prevent respiratory irritation

from dust or aerosols.[1]

Safe Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of BCN-OH

and ensuring a safe laboratory environment.

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Wash hands thoroughly after handling.

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

o Store in a tightly closed container in a dry and cool place.[2]

 Recommended storage temperature is -20°C for long-term storage (months to years).[3]
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» Keep in a dark place, under an inert atmosphere.[4]

e Protect from light and moisture.[3]

First-Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
If Inhaled difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Immediately wash off with soap and plenty of
In Case of Skin Contact water. Remove contaminated clothing. Consult a

physician.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o )

do. Continue rinsing for at least 15 minutes.

Consult a physician.[1]

DO NOT induce vomiting. Never give anything
If Swallowed by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][2]

Disposal Plan

Dispose of BCN-OH and its containers in accordance with local, state, and federal regulations.

o Unused Material: Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.

o Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.
e Spills:

o Evacuate personnel to a safe area.
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[e]

Wear appropriate PPE as outlined above.

o

Avoid breathing dust or vapors.

[¢]

Sweep up the spill, avoiding dust generation, and place it in a suitable, closed container
for disposal.[1]

[¢]

Do not let the product enter drains.[1]

Experimental Workflow for Handling BCN-OH

The following diagram illustrates the standard workflow for safely handling BCN-OH in a
laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of BCN-OH from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BCN-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6226234/docs#essential-safety-and-operational-
guide-for-handling-bcn-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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